Ethyl 5-chloro-2-(3-(5-chloro-2-methoxyphenyl)ureido)thiazole-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Chemical Synthesis and Properties
Research on thiazolo[5,4-d]pyrimidines has demonstrated the use of ethyl chloroformate/DMF mixture for ring closure, producing compounds with activity against B. alexandrina snails, an intermediate host of schistosomiasis (El-bayouki & Basyouni, 1988). Another study synthesized ethyl 3-(4-methoxy phenyl)-1H-pyrazole-5-carboxylate, exploring its auxin activities and anti-blastic properties to wheat gemma, although with not high activities (Yue et al., 2010).
Antimicrobial and Antioxidant Activities
Compounds with structural similarities, such as ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates, have been synthesized and shown excellent antibacterial and antifungal properties, alongside profound antioxidant potential (Raghavendra et al., 2016). This highlights the potential of thiazole derivatives in pharmacological contexts.
Synthetic Methodologies
Significant advancements have been made in the synthesis of related thiazole compounds. For instance, novel thiazole compounds containing ether structures have been synthesized, showing certain fungicidal activities (Li-ga, 2015). Another study presented a regioselective route to 3-alkyl-1-aryl-1H-pyrazole-5-carboxylates, demonstrating a complete reversal of regioselectivity in synthesis (Ashton & Doss, 1993).
Biological Activities
Ethyl 5-chloroimidazole-4-carboxylate, a compound with a related chemical structure, has been synthesized and evaluated, leading to its conversion into histamine H2-receptor antagonists, indicating the potential for medicinal applications (Brown et al., 1980).
properties
IUPAC Name |
ethyl 5-chloro-2-[(5-chloro-2-methoxyphenyl)carbamoylamino]-1,3-thiazole-4-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13Cl2N3O4S/c1-3-23-12(20)10-11(16)24-14(18-10)19-13(21)17-8-6-7(15)4-5-9(8)22-2/h4-6H,3H2,1-2H3,(H2,17,18,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRMXKMCRBNCPEX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC(=N1)NC(=O)NC2=C(C=CC(=C2)Cl)OC)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13Cl2N3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.